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Compound of Interest

Compound Name: Methyl carbamate-d3

Cat. No.: B12421559

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of Methyl carbamate-d3. The information is compiled from various sources to assist
researchers and professionals in drug development and other scientific fields. This document
presents quantitative data in a structured format, outlines relevant experimental protocols for
characterization, and includes a logical workflow diagram for physical property determination.

Methyl carbamate-d3 is the deuterium-labeled form of Methyl carbamate.[1][2] Deuteration,
the substitution of hydrogen with deuterium, is a technique used in drug development to
potentially alter the pharmacokinetic and metabolic profiles of molecules.[2][3]

Quantitative Data Summary

The physical properties of Methyl carbamate-d3 are summarized in the table below. For
comparative purposes, data for the non-deuterated Methyl carbamate are also included where
available.
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Property Methyl carbamate-d3 Methyl carbamate
Molecular Formula C2H2D3NO2[1] C2HsNO2
Molecular Weight 78.09 g/mol 75.07 g/mol
Appearance White to off-white solid/powder  White crystals
] ] Not explicitly found for d3
Melting Point ] 56-58 °C
version
- ) Not explicitly found for d3
Boiling Point ) 176-177 °C
version
) Not explicitly found for d3
Density 1.14 g/cm3, 1.1361 at 56°C

version

Water Solubility

50 mg/mL (with ultrasonic

assistance)

>100 mg/mL at 19°C, 700 g/L
at 20°C

LogP

-0.7

-0.66

CAS Number

124522-32-3

598-55-0

Experimental Protocols

The following are generalized experimental methodologies for determining the key physical

characteristics of a solid compound like Methyl carbamate-d3.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity.

o Apparatus: Capillary tube, melting point apparatus (e.g., Thiele tube or digital melting point

device), thermometer, solid sample.

e Procedure:

o Asmall, finely powdered sample of the solid is packed into a thin-walled capillary tube.
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o The capillary tube is placed in a heating block or oil bath within the melting point
apparatus, adjacent to a calibrated thermometer.

o The sample is heated at a controlled rate.

o The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes a clear liquid are recorded. This range is the melting point. For a
pure substance, this range is typically narrow.

Determination of Boiling Point

While Methyl carbamate-d3 is a solid at room temperature, its boiling point can be
determined.

o Apparatus: Small test tube, capillary tube (sealed at one end), thermometer, heating bath
(e.g., oil bath), sample.

e Procedure:
o A small amount of the liquid sample (if melted) is placed in a small test tube.

o A capillary tube, sealed at one end, is inverted and placed into the test tube with the
sample.

o The apparatus is heated gently.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
inverted capillary tube.

o The heating is discontinued, and the temperature at which the liquid just begins to enter
the capillary tube is recorded as the boiling point.

Determination of Density

For a solid, density can be determined by measuring its mass and the volume it displaces.

o Apparatus: Analytical balance, graduated cylinder or pycnometer, a liquid in which the solid
is insoluble (and denser than), solid sample.
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e Procedure (Water Displacement Method):

o

The mass of the solid sample is measured using an analytical balance.

[¢]

A graduated cylinder is patrtially filled with a liquid (e.g., water, if the sample is insoluble)
and the initial volume is recorded (V1).

[¢]

The solid sample is carefully submerged in the liquid in the graduated cylinder.

o

The new volume (V2) is recorded. The volume of the solid is the difference (V2 - V1).

[e]

The density is calculated by dividing the mass of the solid by its volume.

Determination of Solubility

The shake-flask method is a common technique to determine the equilibrium solubility of a
compound.

o Apparatus: Sealed, temperature-controlled container (e.g., glass vial), shaker or magnetic
stirrer, centrifugation and filtration equipment (e.g., PTFE syringe filter), analytical instrument
for quantification (e.g., HPLC), solid sample, and solvent.

e Procedure:

o An excess amount of the solid compound is added to a known volume of the solvent in a
sealed container.

o The container is agitated at a constant temperature for an extended period (e.g., 24-72
hours) to ensure equilibrium is reached.

o The undissolved solid is separated from the saturated solution by centrifugation and
filtration.

o The concentration of the solute in the clear filtrate is determined using a suitable analytical
method like HPLC.

o The solubility is reported in units such as mg/mL or mol/L at the specified temperature.
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Mandatory Visualization

The following diagram illustrates a logical workflow for the physical characterization of a

chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbamate-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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